Cas no 1261833-23-1 (Methyl 4-methoxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate)

• Product Name: Methyl 4-methoxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate
• CAS No: 1261833-23-1
• MF: C₁₆H₁₃F₃O₄
• MW: 326.267235517502
• CID: 4996026
• Update Time: 2025-06-15

Methyl 4-methoxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate

• Inchi： 1S/C16H13F3O4/c1-21-14-7-6-11(9-13(14)15(20)22-2)10-4-3-5-12(8-10)23-16(17,18)19/h3-9H,1-2H3
• InChI Key： DFPUTHPONPNHOE-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC(=C(C(=O)OC)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• XLogP3: 4.6
• Topological Polar Surface Area: 44.8

Additional information on Methyl 4-methoxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate

Recent Advances in the Study of Methyl 4-methoxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS: 1261833-23-1)

Methyl 4-methoxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS: 1261833-23-1) is a biphenyl derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and potential therapeutic uses, making it a compound of interest for researchers aiming to develop novel bioactive molecules.

The compound's unique structural features, including the trifluoromethoxy and methoxy substituents, contribute to its distinctive chemical and biological properties. These functional groups are known to influence the compound's lipophilicity, metabolic stability, and binding affinity to biological targets. Recent research has focused on optimizing the synthesis of Methyl 4-methoxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate to improve yield and purity, which are critical for its application in high-throughput screening and preclinical studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). The study demonstrated that Methyl 4-methoxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate exhibits selective binding to certain GPCR subtypes, suggesting its utility in the development of targeted therapies for neurological disorders. The findings were supported by molecular docking simulations and in vitro assays, which highlighted the compound's promising pharmacological profile.

Another area of interest is the compound's role in anti-inflammatory and anticancer research. A recent preprint on bioRxiv reported that Methyl 4-methoxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate inhibits the activity of key inflammatory mediators, such as NF-κB and COX-2, in cellular models. Additionally, preliminary data indicated that the compound induces apoptosis in certain cancer cell lines, raising the possibility of its use as a chemotherapeutic agent. Further studies are needed to validate these findings and explore the underlying mechanisms.

The pharmacokinetic properties of Methyl 4-methoxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate have also been a focus of recent investigations. A 2022 study in Drug Metabolism and Disposition evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results suggested favorable oral bioavailability and moderate metabolic stability, although further optimization may be required to enhance its drug-like properties. These insights are crucial for advancing the compound to later stages of drug development.

In summary, Methyl 4-methoxy-3'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS: 1261833-23-1) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and modifiable structure make it a valuable candidate for further research in chemical biology and medicinal chemistry. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and evaluating its efficacy in vivo to fully realize its therapeutic potential.